3-chloro-N-[(2-methoxyphenyl)methyl]pyrazin-2-amine

• IUPAC Name: 3-chloro-N-[(2-methoxyphenyl)methyl]pyrazin-2-amine
• InChI: InChI=1S/C12H12ClN3O/c1-17-10-5-3-2-4-9(10)8-16-12-11(13)14-6-7-15-12/h2-7H,8H2,1H3,(H,15,16)
• InChI Key: RPQAKUPNCOBZNX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC2=NC=CN=C2Cl
• Molecular Formula: C12H12ClN3O
• Molecular Weight: 249.69 g/mol
• CAS No.: 1281718-61-3

Description

3-Chloro-N-[(2-methoxyphenyl)methyl]pyrazin-2-amine (3-Cl-NMP) is a novel compound that has been studied for its potential applications in various scientific research fields. It has been studied for its synthesis methods, mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Scientific Research Applications

3-chloro-N-[(2-methoxyphenyl)methyl]pyrazin-2-amine has been studied for its potential applications in various scientific research fields. It has been used as a ligand in coordination chemistry, as an inhibitor of enzymes such as thymidylate synthase, and as a tool for studying the structure of enzymes. Additionally, it has been studied for its potential as a therapeutic agent for diseases such as cancer.

Mechanism of Action

Target of Action

Some related compounds have shown affinity to heat shock proteins . These proteins play a crucial role in cellular stress responses and protein homeostasis.

Mode of Action

It is suggested that the compound might interact with its targets, possibly leading to changes in protein function

Biochemical Pathways

Given the potential interaction with heat shock proteins, it could influence protein folding and stress response pathways . The downstream effects of these interactions would depend on the specific proteins and pathways involved.

Result of Action

Based on its potential interaction with heat shock proteins, it could influence protein homeostasis and cellular stress responses .

Advantages and Limitations for Lab Experiments

3-chloro-N-[(2-methoxyphenyl)methyl]pyrazin-2-amine has several advantages for lab experiments. For example, it is relatively easy to synthesize, is stable, and has a low toxicity. Additionally, it is relatively inexpensive and can be easily purified using column chromatography. However, there are also some limitations to using this compound in lab experiments. For example, it is not very soluble in water and is not very stable in aqueous solutions. Additionally, its mechanism of action is not fully understood, making it difficult to predict its effects.

Future Directions

There are several potential future directions for 3-chloro-N-[(2-methoxyphenyl)methyl]pyrazin-2-amine research. For example, further research could be done to better understand its mechanism of action and biochemical and physiological effects. Additionally, further research could be done to explore its potential applications in coordination chemistry and as a therapeutic agent for diseases such as cancer. Finally, further research could be done to improve its synthesis method and to develop new methods for purifying and stabilizing it.

Biochemical Analysis

Biochemical Properties

3-chloro-N-[(2-methoxyphenyl)methyl]pyrazin-2-amine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with specific enzymes involved in metabolic pathways, potentially influencing their activity and stability . The nature of these interactions can vary, including enzyme inhibition or activation, which can lead to changes in the overall biochemical processes within the cell.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism . For example, it may alter the expression of certain genes, leading to changes in protein synthesis and cellular behavior. Additionally, it can impact metabolic pathways, thereby affecting the overall energy balance and function of the cell.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules . These interactions can lead to enzyme inhibition or activation, resulting in changes in gene expression and cellular function. The compound may bind to active sites of enzymes, altering their activity and subsequently affecting the biochemical pathways they regulate.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Its stability and degradation are critical factors that influence its long-term effects on cellular function . Studies have shown that the compound can remain stable under certain conditions, but may degrade over time, leading to a decrease in its efficacy. Long-term exposure to the compound can result in sustained changes in cellular function, which are important considerations for in vitro and in vivo studies.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models . At lower doses, the compound may exhibit beneficial effects, such as enzyme activation or enhanced cellular function. At higher doses, it can lead to toxic or adverse effects, including enzyme inhibition and cellular damage. Understanding the dosage threshold is crucial for determining the safe and effective use of the compound in research and potential therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways . It interacts with enzymes and cofactors that regulate these pathways, potentially affecting metabolic flux and metabolite levels. The compound’s influence on metabolic pathways can lead to changes in the overall metabolic state of the cell, impacting energy production and utilization.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . These interactions determine the compound’s localization and accumulation within different cellular compartments. Understanding the transport mechanisms is essential for predicting the compound’s effects on cellular function and its potential therapeutic applications.

Subcellular Localization

This compound exhibits specific subcellular localization patterns . It may be directed to particular compartments or organelles through targeting signals or post-translational modifications. The compound’s localization can influence its activity and function, as well as its interactions with other biomolecules within the cell.